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Compound of Interest

Compound Name: Isocetyl stearoyl stearate

Cat. No.: B1499349

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocetyl stearoyl stearate is a complex, multi-functional ester that has garnered significant
interest in the cosmetic, personal care, and pharmaceutical industries. Its unique properties as
an emollient, viscosity-controlling agent, and skin-conditioning agent make it a versatile
ingredient in a wide array of formulations.[1][2][3] This technical guide provides an in-depth
overview of isocetyl stearoyl stearate, focusing on its chemical identity, synthesis, key
physicochemical properties, and relevant experimental protocols for its evaluation. The
information presented herein is intended to support researchers, scientists, and drug
development professionals in leveraging the full potential of this ingredient in their work.

Nomenclature and Chemical Identity

A clear and unambiguous identification of a chemical substance is paramount for scientific
research and regulatory compliance. This section details the nomenclature and key identifiers
for isocetyl stearoyl stearate.
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Identifier Value Reference(s)

CAS Number 97338-28-8 [L1[2I[415106][7]
ISOCETYL STEARQOYL

INCI Name [1112]
STEARATE

Isohexadecyl 12-[(1-
IUPAC Name oxooctadecyl)oxy]octadecanoa  [1][5][6]
te

Alternate: 14-methylpentadecyl
12-

[61[7]
octadecanoyloxyoctadecanoat
e
EC Number 306-621-6 [2][5]I6]
Chemical Formula Cs2H10204 [1][6]

Isohexadecyl 12-((1-

oxooctadecyl)oxy)octadecanoa
Synonyms te, Octadecanoic acid, 12-[(1- [6]

oxooctadecyl)oxy]-,

isohexadecyl ester

Synthesis of Isocetyl Stearoyl Stearate

Isocetyl stearoyl stearate is synthesized via an esterification reaction between isocetyl
alcohol (a branched-chain fatty alcohol) and stearic acid (a saturated fatty acid).[1][4] The
reaction is typically catalyzed and conducted under controlled conditions to maximize yield and

purity.

I/l Reactants Isocetyl_Alcohol [label="Isocetyl Alcohol\n(Branched Fatty Alcohol)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Stearic_Acid [label="Stearic Acid\n(Saturated Fatty
Acid)", fillcolor="#34A853", fontcolor="#FFFFFF"],

// Reaction Conditions Reaction_Vessel [label="Reaction Vessel\n(Controlled Heat and
Pressure)", shape=cylinder, fillcolor="#FBBCO05", fontcolor="#202124"]; Catalyst
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[label="Catalyst\n(e.g., Sulfuric Acid or Enzyme)", shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"];

// Products Isocetyl_Stearoyl Stearate [label="Isocetyl Stearoyl Stearate\n(Crude Product)",
fillcolor="#4285F4", fontcolor="#FFFFFF", peripheries=2]; Water [label="Water\n(Byproduct)",
fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Purification\n(Removal of
unreacted materials\nand byproducts)", shape=cds, fillcolor="#FBBCO05", fontcolor="#202124"];
Final_Product [label="Purified Isocetyl\nStearoyl Stearate", shape=box3d, fillcolor="#34A853",
fontcolor="#FFFFFF"];

/l Edges Isocetyl_Alcohol -> Reaction_Vessel; Stearic_Acid -> Reaction_Vessel; Catalyst ->
Reaction_Vessel [style=dashed, arrowhead=tee]; Reaction_Vessel ->
Isocetyl_Stearoyl Stearate [label="Esterification"]; Reaction_Vessel -> Water;

Isocetyl_Stearoyl_Stearate -> Purification; Purification -> Final_Product; } caption { label
"Figure 1: Synthesis Workflow for Isocetyl Stearoyl Stearate"; fontsize = 12; fonthame =
"Arial"; }

Caption: Synthesis Workflow for Isocetyl Stearoyl Stearate

Experimental Protocol: Laboratory-Scale Synthesis

The following protocol outlines a general procedure for the synthesis of isocetyl stearoyl
stearate.

Materials and Equipment:

* |socetyl alcohol

 Stearic acid

e Acid catalyst (e.g., p-toluenesulfonic acid) or immobilized lipase

» Round-bottom flask equipped with a magnetic stirrer, heating mantle, and Dean-Stark
apparatus with a condenser

e Separatory funnel

e Rotary evaporator
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e Sodium bicarbonate solution (5% w/v)
e Brine solution (saturated NacCl)

e Anhydrous sodium sulfate

Procedure:

e Reaction Setup: In the round-bottom flask, combine isocetyl alcohol and stearic acid in a 1:1
molar ratio.

o Catalyst Addition: Add the acid catalyst (approximately 1-2% by weight of the reactants).

 Esterification: Heat the mixture to a temperature of 120-140°C with continuous stirring. The
water produced during the reaction will be collected in the Dean-Stark apparatus.

» Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water
collected. The reaction is considered complete when water is no longer being produced.

¢ Neutralization: Cool the reaction mixture and transfer it to a separatory funnel. Wash the
mixture with the sodium bicarbonate solution to neutralize the acid catalyst, followed by a
wash with the brine solution.

» Drying and Filtration: Separate the organic layer and dry it over anhydrous sodium sulfate.
Filter to remove the drying agent.

 Purification: Remove any unreacted starting materials and volatile byproducts using a rotary
evaporator under reduced pressure.

Physicochemical Properties and Applications

Isocetyl stearoyl stearate is a pale yellow liquid or semi-solid with a non-greasy, silky feel.[1]
Its chemical structure, characterized by long, branched hydrocarbon chains, imparts desirable
properties for various applications, particularly in topical formulations.
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L. Application
Property Description Reference(s)
Relevance
Softens and soothes Enhances the feel of
) the skin by forming a creams, lotions, and
Emolliency

protective, moisture-
locking barrier.[1][8]

serums; improves skin
hydration.[1]

Can increase or
] ) decrease the viscosity
Viscosity Control )
of cosmetic

formulations.[2][3]

Modifies the texture
and consistency of
products for optimal

application.

Facilitates the even
. . ) distribution of
Pigment Dispersion . _
pigments in a

formulation.[4]

Crucial for the
performance of color
cosmetics such as
foundations and
lipsticks.[4]

Insoluble in water;
Solubility soluble in oils and

organic solvents.[4]

Ideal for use in the oil
phase of emulsions
and in anhydrous

formulations.[4]

Allows for smooth and
even application on
the skin.[8]

Spreadability

Improves the sensory
experience and
performance of
skincare and makeup

products.

Experimental Protocols for Performance Evaluation

For drug development and formulation science, quantitative and reproducible methods for

evaluating the performance of excipients are essential. This section provides detailed

methodologies for key experiments related to isocetyl stearoyl stearate.

In Vitro Emolliency Assessment (Spreading Value)
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The spreading value of an emollient is a key indicator of its sensory properties and its ability to
form a uniform film on the skin.

Principle: This method measures the area over which a known volume of the emollient spreads
on a synthetic skin substrate over a defined period.

Materials and Equipment:

» Isocetyl stearoyl stearate

e Synthetic skin substrate (e.g., Vitro-Skin®)
o Micropipette

 Digital camera with a tripod

¢ Image analysis software (e.g., ImageJ)

Controlled environment chamber (constant temperature and humidity)
Procedure:

o Substrate Preparation: Cut the synthetic skin substrate to a standard size and place it on a
flat, level surface within the controlled environment chamber.

o Sample Application: Using a micropipette, carefully dispense a precise volume (e.g., 10 pL)
of isocetyl stearoyl stearate onto the center of the substrate.

e Image Capture: Immediately after application, and at predetermined time intervals (e.g., 1, 5,
10, and 15 minutes), capture a high-resolution image of the spread droplet from a fixed
position directly above the substrate.

o Data Analysis: Use the image analysis software to measure the area (in mmz2) of the spread
emollient in each image.

o Reporting: Plot the spreading area as a function of time. The spreading value is typically
reported as the area at a specific time point (e.g., 10 minutes).
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Viscosity Measurement

The viscosity of isocetyl stearoyl stearate can be determined using a rotational viscometer.

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in
the fluid at a constant speed. This torque is proportional to the viscosity of the fluid.

Materials and Equipment:

Isocetyl stearoyl stearate

Rotational viscometer (e.g., Brookfield viscometer) with appropriate spindles

Temperature-controlled water bath

Beaker

Procedure:

o Sample Preparation: Place a sufficient amount of isocetyl stearoyl stearate into a beaker
and allow it to equilibrate to the desired temperature in the water bath (e.g., 25°C).

e Instrument Setup: Select a spindle and rotational speed appropriate for the expected
viscosity of the sample.

o Measurement: Immerse the spindle into the sample up to the marked level. Start the
viscometer and allow the reading to stabilize.

o Data Recording: Record the viscosity reading in centipoise (cP) or milliPascal-seconds
(mPa:s).

o Replicates: Perform the measurement in triplicate and report the average value.

Comedogenicity Assessment (Human Patch Test)

While animal models like the rabbit ear test have been historically used, human patch testing is
now more common for assessing the comedogenic potential of cosmetic ingredients.
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Principle: The test material is repeatedly applied to the skin of human volunteers, and the
formation of comedones (clogged pores) is observed.

Procedure:
e Subject Recruitment: Select a panel of volunteers with a history of acne or oily skin.
o Test Site: A designated area on the upper back is typically used as the test site.

o Patch Application: Apply a small amount of the test material (e.g., a 10% solution of isocetyl
stearoyl stearate in a non-comedogenic vehicle) to an occlusive or semi-occlusive patch.

o Application Schedule: Apply the patches to the same site three times a week for a period of
four to six weeks.

o Evaluation: At the end of the study period, a dermatologist or trained evaluator assesses the
test site for the presence and number of microcomedones, open comedones (blackheads),
and closed comedones (whiteheads).

e Scoring: The comedogenic potential is rated on a scale (e.g., 0-5), where 0 is non-
comedogenic and 5 is severely comedogenic.

Safety and Regulatory Information

Isocetyl stearoyl stearate is generally considered safe for use in cosmetic and personal care
products.[4] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the
European Union's Cosmetic Ingredient Review (CIR) have approved its use within specified
concentrations, typically between 1% and 5%.[4] While it has a low risk of irritation and
sensitization, it is noted to have a low to moderate potential for being comedogenic in some
individuals, particularly those with oily or acne-prone skin.[4] Therefore, formulation
considerations and patch testing for sensitive individuals are recommended.

Conclusion

Isocetyl stearoyl stearate is a valuable and versatile ingredient with a well-defined chemical
profile and a range of beneficial properties for topical formulations. Its functions as an
emollient, viscosity modifier, and skin-conditioning agent are well-documented. For researchers
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and formulators, a thorough understanding of its synthesis, physicochemical properties, and
appropriate methods for performance evaluation is crucial for developing innovative and
effective products. The experimental protocols provided in this guide offer a framework for the
systematic assessment of isocetyl stearoyl stearate, enabling its optimal use in cosmetic and
pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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